blapsin B
Overview
Description
Blapsin B is a potent 14-3-3 inhibitor.
Scientific Research Applications
Inhibitory Activities in Biological Assays
Research on blapsin B, derived from the insect Blaps japanensis, has demonstrated its potential in inhibiting protein-protein interactions (PPIs) crucial in biological processes. Blapsin B, along with blapsin A, has shown potent inhibition of 14-3-3 PPIs, with IC(50) values in the low micromolar range, indicating its efficacy in disrupting these interactions (Yan et al., 2012). This discovery highlights the potential of blapsin B in therapeutic applications, particularly in diseases where 14-3-3 PPIs play a critical role.
Cancer and Inflammation Treatment
Blaps japanensis, the source of blapsin B, has been traditionally used in Chinese medicine for treating cancer and inflammation. Recent scientific investigations have led to the isolation of phenolic compounds from this insect, including blapsins, which exhibited inhibitory activities against human cancer cells and enzymes involved in inflammation, such as COX-2, ROCK1, and JAK3 (Yan et al., 2019). These findings open avenues for the development of new therapeutic agents derived from blapsin B for treating these conditions.
properties
Product Name |
blapsin B |
|---|---|
Molecular Formula |
C15H14O5 |
Molecular Weight |
274.27 |
IUPAC Name |
1-(3,4-Dihydroxyphenyl)-3,4-dihydro-1H-isochromene-6,7-diol |
InChI |
InChI=1S/C15H14O5/c16-11-2-1-9(6-12(11)17)15-10-7-14(19)13(18)5-8(10)3-4-20-15/h1-2,5-7,15-19H,3-4H2 |
InChI Key |
OLEHILHKGHOVLE-UHFFFAOYSA-N |
SMILES |
OC1=CC(CCOC2C3=CC=C(O)C(O)=C3)=C2C=C1O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Blapsin B |
Origin of Product |
United States |
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